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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Naphthoic acid, also known as a-naphthoic acid, is an aromatic carboxylic acid with the
chemical formula C11HsO2.[1] It is a derivative of naphthalene with a carboxyl group at the 1-
position.[2][3] This compound serves as a vital intermediate in the synthesis of various organic
molecules, including pharmaceuticals, dyes, and agrochemicals.[3][4] Its rigid molecular
structure, stemming from the fused benzene rings, significantly influences its chemical
reactivity and physical properties.[5] A thorough understanding of its physicochemical
characteristics is paramount for its effective application in research and development,
particularly in the realm of drug discovery and materials science. This guide provides a
comprehensive overview of the core physicochemical properties of 1-Naphthoic acid, detailed
experimental protocols for their determination, and logical workflows for its synthesis and

analysis.

Physicochemical Properties

The key physicochemical properties of 1-Naphthoic acid are summarized in the table below.
These parameters are crucial for predicting its behavior in various chemical and biological
systems.
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Property Value References

Molecular Formula C11HsO2 [61[7]

Molecular Weight 172.18 g/mol [71[8]
White to off-white or beige

Appearance ) ] [2][5]
crystalline solid/powder.

Melting Point 157-162 °C [6]119]

Boiling Point 300 °C (at 760 mmHg) [2][6]

Water Solubility Slightly soluble in hot water. [516119]
Freely soluble in hot ethanol

Solubility in Organic Solvents and ether; soluble in [516119]
chloroform.

pKa 3.7 (at 25 °C) [2][5]I6]

Density ~1.398 g/cm3 [6][10]

Flash Point 195 °C [3][6]

Vapor Pressure

0.000513 mmHg (at 25 °C)

[2](6]

LogP (Octanol/Water)

3.1

[8]

Spectral Data

Spectroscopic data is essential for the structural elucidation and characterization of 1-

Naphthoic acid.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.chemicalbull.com/products/1-naphthoic-acid
https://www.chemicalbull.com/products/1-naphthoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthoic-acid
https://www.lookchem.com/ProductWholeProperty_LCPL360501.htm
https://www.guidechem.com/encyclopedia/1-naphthoic-acid-dic908.html
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.fishersci.ca/shop/products/1-naphthoic-acid-98-thermo-scientific-1/p-7080655
https://www.lookchem.com/ProductWholeProperty_LCPL360501.htm
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.guidechem.com/encyclopedia/1-naphthoic-acid-dic908.html
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.fishersci.ca/shop/products/1-naphthoic-acid-98-thermo-scientific-1/p-7080655
https://www.guidechem.com/encyclopedia/1-naphthoic-acid-dic908.html
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.fishersci.ca/shop/products/1-naphthoic-acid-98-thermo-scientific-1/p-7080655
https://www.lookchem.com/ProductWholeProperty_LCPL360501.htm
https://www.guidechem.com/encyclopedia/1-naphthoic-acid-dic908.html
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.stenutz.eu/chem/solv6.php?name=1-naphthoic+acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6475509.htm
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://www.lookchem.com/ProductWholeProperty_LCPL360501.htm
https://www.chembk.com/en/chem/1-Naphthoic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthoic-acid
https://www.benchchem.com/product/b075110?utm_src=pdf-body
https://www.benchchem.com/product/b075110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Data References

UV-Vis (Amax) 293 nm (in ethanol) [3B115][11]

The NIST WebBook provides a
Infrared (IR) Spectrum [12][13]
reference IR spectrum.

Spectra available in various
1H NMR [14]
databases.

Spectra available in various
13C NMR [14]
databases.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 1-Naphthoic acid are provided
below.

Synthesis of 1-Naphthoic Acid via Grignard Reaction

One of the most common methods for preparing 1-Naphthoic acid is through the carboxylation
of a Grignard reagent derived from 1-bromonaphthalene.[1][4]

Materials:

1-Bromonaphthalene

e Magnesium turnings

e Anhydrous diethyl ether

e Dry ice (solid carbon dioxide)

e Hydrochloric acid (HCI) or Sulfuric acid (H2S0Oa4)
e Sodium hydroxide (NaOH)

o Toluene for recrystallization

Procedure:
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Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and mechanical stirrer, place magnesium turnings. Add a small
crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromonaphthalene in
anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should
be controlled by the rate of addition. Reflux the mixture gently until most of the magnesium
has reacted to form 1-naphthylmagnesium bromide.

Carboxylation: Cool the Grignard reagent in an ice-salt bath. Slowly add crushed dry ice
(solid CO2) to the reaction mixture with vigorous stirring. A viscous precipitate will form.

Hydrolysis: After the addition of dry ice is complete, allow the mixture to warm to room
temperature. Slowly add dilute hydrochloric acid or sulfuric acid to hydrolyze the magnesium
salt and dissolve any unreacted magnesium.[5]

Extraction and Purification: Separate the ether layer. Extract the aqueous layer with diethyl
ether. Combine the ether extracts and then extract the 1-Naphthoic acid into an aqueous
sodium hydroxide solution.[5]

Precipitation: Acidify the alkaline extract with a strong acid (e.g., 50% sulfuric acid) to
precipitate the crude 1-Naphthoic acid.[5]

Recrystallization: Filter the crude product, wash with cold water, and recrystallize from a
suitable solvent like toluene or 50% aqueous ethanol to obtain pure 1-Naphthoic acid
crystals.[3][5]

Determination of Physicochemical Properties

Standard laboratory procedures are employed to determine the physicochemical properties of
organic acids.[15][16]

» Melting Point Determination: The melting point can be determined using a capillary melting
point apparatus. A small amount of the dried, crystalline sample is packed into a capillary
tube, which is then heated in a calibrated apparatus. The temperature range over which the
sample melts is recorded.[15]

o Solubility Assessment: To determine solubility, a small, measured amount of 1-Naphthoic
acid is added to a test tube containing a specific volume of the solvent (e.g., water, ethanol)
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at a given temperature. The mixture is agitated, and the substance is observed for
dissolution. This can be done qualitatively or quantitatively using gravimetric methods.[17]
[18]

o pKa Determination by Titration: The acid dissociation constant (pKa) can be determined by
potentiometric titration. A known concentration of 1-Naphthoic acid is dissolved in a suitable
solvent (e.g., an ethanol-water mixture) and titrated with a standardized solution of a strong
base, such as NaOH. The pH is monitored throughout the titration using a pH meter. The
pKa is the pH at the half-equivalence point.

e Spectroscopic Analysis:

o UV-Vis Spectroscopy: A dilute solution of 1-Naphthoic acid in a UV-transparent solvent
(e.g., ethanol) is prepared. The absorbance is measured over a range of wavelengths
(typically 200-400 nm) using a UV-Vis spectrophotometer to determine the wavelength of
maximum absorbance (Amax).[19]

o FT-IR Spectroscopy: A small amount of the solid sample is mixed with potassium bromide
(KBr) and pressed into a pellet, or analyzed as a mull. The infrared spectrum is recorded
using an FT-IR spectrometer to identify characteristic functional group vibrations.

o NMR Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., CDCIz, DMSO-
ds) and the *H and 3C NMR spectra are recorded on an NMR spectrometer. This provides
detailed information about the molecular structure.[14]

Mandatory Visualizations
Synthesis Workflow Diagram
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Figure 1: Synthesis of 1-Naphthoic Acid via Grignard Reaction
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Figure 1: Synthesis of 1-Naphthoic Acid via Grignard Reaction

Physicochemical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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